![molecular formula C6H5N3O3S B6254239 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione CAS No. 70661-80-2](/img/no-structure.png)
2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione
Overview
Description
2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione, also known as 2,3,4-thiadiazin-1,1,3-trione, is an organic compound with a pyridine-based structure. It is a colorless solid that is insoluble in water and is used in a variety of scientific applications, such as drug synthesis and research. It is also known as thiadiazin-1,1,3-trione, TDT, and TDZT.
Mechanism of Action
The mechanism of action of 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione is not fully understood. However, it is believed to act as an inhibitor of the enzyme thiolase, which is involved in the breakdown of fatty acids. Additionally, it is believed to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione are not fully understood. However, it is believed to inhibit the enzyme thiolase, which is involved in the breakdown of fatty acids. Additionally, it is believed to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs. Inhibition of these enzymes may lead to decreased fat metabolism and decreased drug metabolism, respectively.
Advantages and Limitations for Lab Experiments
2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione has several advantages and limitations for lab experiments. One advantage is that it is stable and can be stored for long periods of time. Additionally, it is relatively inexpensive and easy to obtain. However, it is not soluble in water and must be dissolved in other solvents, such as methanol or dimethyl sulfoxide. Additionally, it is toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for research involving 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione. These include further research into its mechanism of action, its potential applications in drug synthesis and research, and its potential effects on biochemical and physiological processes. Additionally, further research into its toxicity and safety profile is warranted. Finally, further research into its potential applications in materials science, such as the synthesis of polymers and other materials, is also of interest.
Synthesis Methods
2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione can be synthesized by a variety of methods, including the reaction of thiourea with an acid chloride, the reaction of a thiourea derivative with an acid chloride, and the reaction of an amine with a thiol. The most common method of synthesis is the reaction of thiourea with an acid chloride, which produces a thiourea derivative. This derivative is then reacted with an acid chloride to form 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione.
Scientific Research Applications
2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trioneazin-1,1,3-trione has a variety of scientific research applications. It is used in drug synthesis and research, as it is a precursor to a number of pharmaceuticals. It is also used in the synthesis of polymers and other materials. Additionally, it is used in the synthesis of various organic compounds, such as amines, thiols, and amides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione involves the condensation of 2-amino-5-nitrothiazole with ethyl acetoacetate followed by cyclization with hydrazine hydrate and subsequent oxidation to form the target compound.", "Starting Materials": [ "2-amino-5-nitrothiazole", "ethyl acetoacetate", "hydrazine hydrate", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "potassium permanganate", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-nitrothiazole (1.0 g, 0.007 mol) and ethyl acetoacetate (1.2 g, 0.009 mol) in ethanol (20 mL) and add a few drops of sulfuric acid. Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add hydrazine hydrate (1.0 g, 0.02 mol). Heat the mixture under reflux for 6 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium nitrite (0.8 g, 0.012 mol) in water (10 mL). Stir the mixture for 30 minutes.", "Step 4: Add sodium nitrate (1.5 g, 0.018 mol) in water (10 mL) to the reaction mixture. Stir the mixture for 30 minutes.", "Step 5: Add sodium hydroxide (2.0 g, 0.05 mol) in water (20 mL) to the reaction mixture. Stir the mixture for 30 minutes.", "Step 6: Acidify the reaction mixture with hydrochloric acid (10 mL) and filter the precipitate. Wash the precipitate with water and dry it.", "Step 7: Dissolve the precipitate in acetic acid (20 mL) and add potassium permanganate (1.0 g, 0.006 mol). Heat the mixture under reflux for 2 hours.", "Step 8: Cool the reaction mixture to room temperature and filter the precipitate. Wash the precipitate with water and dry it to obtain the target compound." ] } | |
CAS RN |
70661-80-2 |
Molecular Formula |
C6H5N3O3S |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
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